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Compound of Interest

Compound Name: H3B-120

Cat. No.: B15615361 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the CPS1 inhibitor, H3B-120. This guide is designed to address specific issues that may arise

during its experimental use, with a focus on optimizing its concentration for cell viability assays.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of H3B-120?

A1: H3B-120 is a highly selective, competitive, and allosteric inhibitor of Carbamoyl Phosphate

Synthetase 1 (CPS1).[1] It binds to a previously unknown allosteric pocket on the enzyme,

which blocks ATP hydrolysis, the first step in the conversion of ammonia to carbamoyl

phosphate.[1] This inhibition disrupts the urea cycle and pyrimidine biosynthesis, pathways that

can be crucial for the growth of certain cancer cells.

Q2: What is the reported IC50 of H3B-120?

A2: The in vitro IC50 of H3B-120 for CPS1 is approximately 1.5 µM.[1][2][3] However, the

effective concentration for inhibiting cell growth (cellular IC50) can vary significantly depending

on the cell line.

Q3: How do I prepare and store H3B-120 stock solutions?
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A3: H3B-120 is soluble in DMSO. For in vitro experiments, it is recommended to prepare a

stock solution of 10 mM in DMSO.[4] This stock solution should be stored at -20°C or -80°C

and is stable for at least one year.[2] To avoid repeated freeze-thaw cycles, it is advisable to

aliquot the stock solution into smaller volumes. When preparing working solutions, dilute the

DMSO stock in cell culture medium. Note that moisture-absorbing DMSO can reduce the

solubility of H3B-120, so it is best to use fresh, anhydrous DMSO.[2]

Q4: What are the key signaling pathways affected by H3B-120?

A4: The primary target of H3B-120 is CPS1, a key enzyme in the urea cycle. By inhibiting

CPS1, H3B-120 disrupts the conversion of ammonia and bicarbonate into carbamoyl

phosphate. This has two main downstream effects: a decrease in urea production and a

reduction in the pyrimidine pool, which is essential for DNA and RNA synthesis. In some cancer

cells, particularly those with LKB1 mutations, CPS1 is upregulated, and these cells become

dependent on this pathway for pyrimidine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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